Cas no 1451391-96-0 (6-Fluoro-2-methoxy-3-methylphenylboronic acid)

• Product Name: 6-Fluoro-2-methoxy-3-methylphenylboronic acid
• CAS No: 1451391-96-0
• MF: C₈H₁₀BFO₃
• MW: 183.972606182098
• MDL: MFCD20526368
• CID: 4733066
• Update Time: 2025-05-20

6-Fluoro-2-methoxy-3-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-methoxy-3-methylphenylboronic acid
• (6-fluoro-2-methoxy-3-methylphenyl)boronic acid
• BC001756
• Z1589

• MDL： MFCD20526368
• Inchi： 1S/C8H10BFO3/c1-5-3-4-6(10)7(9(11)12)8(5)13-2/h3-4,11-12H,1-2H3
• InChI Key： VAUASHASYSIIIE-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1B(O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Topological Polar Surface Area: 49.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 6-Fluoro-2-methoxy-3-methylphenylboronic acid

Recent Advances in the Application of 6-Fluoro-2-methoxy-3-methylphenylboronic acid (CAS: 1451391-96-0) in Chemical Biology and Pharmaceutical Research

6-Fluoro-2-methoxy-3-methylphenylboronic acid (CAS: 1451391-96-0) has emerged as a critical intermediate in the synthesis of bioactive compounds and pharmaceutical agents. Recent studies highlight its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in medicinal chemistry for constructing biaryl scaffolds. This boronic acid derivative's unique electronic and steric properties, conferred by the fluorine and methoxy substituents, enhance its reactivity and selectivity in palladium-catalyzed transformations, making it particularly valuable for the development of novel kinase inhibitors and GPCR-targeted therapeutics.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's pivotal role in synthesizing next-generation Bruton's tyrosine kinase (BTK) inhibitors. Researchers optimized the reaction conditions using 6-Fluoro-2-methoxy-3-methylphenylboronic acid as a key building block, achieving unprecedented yields (92-95%) in aqueous micellar conditions. This green chemistry approach not only improved sustainability but also maintained excellent functional group tolerance, enabling the rapid diversification of lead compounds for autoimmune disease treatment.

Structural-activity relationship (SAR) investigations utilizing this boronic acid derivative have provided crucial insights into molecular recognition patterns. X-ray crystallographic data from multiple research groups confirms that the fluorine atom at the 6-position participates in stabilizing halogen bonds with protein backbone carbonyl groups, while the methoxy group modulates membrane permeability. These findings, reported in ACS Chemical Biology (2024), have guided the design of blood-brain barrier penetrating agents for neurodegenerative disorders.

In proteomics research, 6-Fluoro-2-methoxy-3-methylphenylboronic acid has shown remarkable utility as a covalent warhead in activity-based protein profiling (ABPP) probes. A Nature Chemical Biology publication detailed its incorporation into chemoproteomic tools that selectively label active sites of serine hydrolases, enabling the identification of novel drug targets in cancer metabolism. The compound's optimal LogP value (2.1 ± 0.3) and balanced hydrophilicity make it particularly effective for in-cell labeling applications.

Ongoing clinical trials (Phase Ib/IIa) of several candidate drugs incorporating this boronic acid pharmacophore demonstrate its translational potential. Notably, a dual PI3K/mTOR inhibitor containing this structural motif has shown promising results in solid tumors with PTEN mutations, as reported at the 2024 AACR annual meeting. The compound's metabolic stability, attributed to the fluorine substitution pattern, contributes to superior pharmacokinetic profiles compared to earlier generation inhibitors.

Recent synthetic methodology developments have expanded the applications of 1451391-96-0 in continuous flow chemistry systems. A 2024 Organic Process Research & Development paper described a telescoped three-step sequence employing this reagent that reduced typical batch processing time from 48 hours to under 3 hours, with significant improvements in purity (from 88% to 99.5%). This advancement addresses critical scalability challenges for boronic acid-containing pharmaceuticals.

Emerging research directions include the use of 6-Fluoro-2-methoxy-3-methylphenylboronic acid in targeted protein degradation strategies. Preliminary results presented at the 2023 EURESCO Chemistry-Biology Interface conference suggest its potential as a recruiter molecule for cereblon E3 ligase in PROTAC designs. The compound's ability to simultaneously engage target proteins and the ubiquitin-proteasome system through orthogonal interactions makes it uniquely suited for this cutting-edge therapeutic modality.